molecular formula C9H12BrNO B8518744 5-Bromo-2-(1-methoxy-1-methylethyl)pyridine

5-Bromo-2-(1-methoxy-1-methylethyl)pyridine

Cat. No.: B8518744
M. Wt: 230.10 g/mol
InChI Key: IHTRFWAUNDFPKH-UHFFFAOYSA-N
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Description

5-Bromo-2-(1-methoxy-1-methylethyl)pyridine is a useful research compound. Its molecular formula is C9H12BrNO and its molecular weight is 230.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12BrNO

Molecular Weight

230.10 g/mol

IUPAC Name

5-bromo-2-(2-methoxypropan-2-yl)pyridine

InChI

InChI=1S/C9H12BrNO/c1-9(2,12-3)8-5-4-7(10)6-11-8/h4-6H,1-3H3

InChI Key

IHTRFWAUNDFPKH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC=C(C=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(5-bromopyridin-2-yl)propan-2-ol (50 mg, 0.2 mmol, from Example 184, Step 3) was added to a mixture of NaH in mineral oil (10 mg, 0.5 mmol) in DMF (5 mL). The reaction was stirred for 30 min and the methyl iodide (30 μL, 0.5 mmol) was added and stirred for 2 hours. The reaction was partitioned between EtOAc and water. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated to give crude product 5-bromo-2-(1-methoxy-1-methylethyl)pyridine as an oil (0.05 g, 90%). LCMS calculated for C9H13BrNO (M+H)+: m/z=230.0, 232.0. found: 230.0, 231.8.
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
10 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
30 μL
Type
reactant
Reaction Step Two

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